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For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond a Simple Alkane
n-Undecane, a saturated hydrocarbon with the chemical formula C₁₁H₂₄, is the eleventh

member of the homologous alkane series.[1] While seemingly a simple, non-polar molecule, its

precise and well-defined properties make it an indispensable tool in various scientific

disciplines. It exists as a colorless, combustible liquid at room temperature and is characterized

by the low reactivity typical of straight-chain alkanes.[1][2] This guide moves beyond a basic

chemical description to provide an in-depth analysis of n-undecane's structural nuances,

physicochemical characteristics, and its critical roles in analytical chemistry, organic synthesis,

and chemical ecology. For the researcher and development professional, a thorough

understanding of this compound is crucial for its effective application, from a reference

standard in chromatography to a building block in specialty chemical manufacturing.[3][4]

Core Chemical Identity: Structure and Nomenclature
The defining characteristic of n-undecane is its unbranched, linear chain of eleven carbon

atoms, fully saturated with hydrogen atoms.[1] This specific structure is crucial to distinguish it

from its 158 other structural isomers.[5][6]

Molecular Representation:

Chemical Formula: C₁₁H₂₄[6]
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Structural Formula: CH₃(CH₂)₉CH₃[1]

IUPAC Name: Undecane[2]

Common Synonyms: n-Undecane, Hendecane[7]

To ensure absolute clarity in experimental design and reporting, using specific identifiers is

paramount. The unbranched isomer, n-undecane, is uniquely identified by the following:

CAS Registry Number: 1120-21-4[2]

SMILES: CCCCCCCCCCC[2]

InChIKey: RSJKGSCJYJTIGS-UHFFFAOYSA-N[2]

The term "undecane" technically refers to any of the 159 possible isomers, which can have

significantly different physical properties due to the degree of branching.[8] For instance,

increased branching generally disrupts van der Waals forces, leading to lower boiling points

compared to the linear n-undecane.[8] Therefore, the "n-" prefix is critical for specifying the

straight-chain structure in a research or procurement context.

Physicochemical Properties: A Quantitative
Overview
The utility of n-undecane in a laboratory setting is directly linked to its well-characterized

physical and chemical properties. Its non-polar nature dictates its solubility, being practically

insoluble in water but readily soluble in organic solvents like ethanol and ether.[1][2] The

following table summarizes its key quantitative data.
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Property Value Source(s)

Molecular Weight 156.31 g/mol [6][7]

Appearance Colorless liquid [1][2]

Odor
Characteristic, faint petroleum-

like
[6][9]

Density 0.74 g/cm³ at 20 °C [10]

Melting Point -26 °C (-15 °F) [6][9]

Boiling Point 196 °C (385 °F) [6][11]

Flash Point 60 °C (140 °F) [10][11]

Vapor Pressure 0.6 hPa at 20 °C [11]

Water Solubility
~0.014 mg/L at 25 °C

(practically insoluble)
[2]

Octanol/Water Partition

Coefficient (logP)
5.6 - 6.31 [1][6]

Refractive Index (n_D) 1.417 at 20 °C [6]

Explosion Limits 0.6% - 6.5% (v/v) [10][11]

Key Applications in Research and Development
n-Undecane's value extends across several domains, primarily driven by its chemical

inertness, well-defined boiling point, and biological roles.

The Internal Standard of Choice in Gas Chromatography
(GC)
In quantitative chromatography, precision is paramount. The use of an internal standard (IS) is

a foundational technique to correct for variations in sample injection volume and instrument

response.[12] n-Undecane is an excellent choice for an IS in many GC applications,

particularly for the analysis of hydrocarbons, fatty acid methyl esters (FAMEs), and essential

oils.[3][12]
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Causality for Selection:

Chemical Inertness: As a saturated alkane, n-undecane is unreactive and does not interfere

with the derivatization or analysis of target compounds.

Chromatographic Resolution: Its retention time is typically distinct from many common

analytes, ensuring its peak is well-resolved.

Low Natural Abundance: It is not a common component in most biological or environmental

samples, minimizing the risk of endogenous interference.[12]

Structural Similarity: Its aliphatic structure behaves similarly to other non-polar analytes, like

FAMEs, during extraction and separation, making it an effective reference.[12]

This protocol describes a self-validating system where a known quantity of the internal

standard is added at the beginning of the sample preparation process. Any loss of sample

during extraction or derivatization will be mirrored by a proportional loss of the IS, thus

preserving the accuracy of the final quantification.

Stock Solution Preparation: Accurately prepare a stock solution of n-undecane (e.g., 1

mg/mL) in a high-purity solvent like hexane or isooctane.

Sample Spiking: Add a precise volume of the n-undecane stock solution to each sample,

calibration standard, and quality control sample before the lipid extraction step.

Lipid Extraction: Perform lipid extraction using a standard method (e.g., Folch or Bligh-Dyer).

The n-undecane will co-extract with the lipids.

Transesterification: Evaporate the solvent and perform transesterification to convert fatty

acids to FAMEs (e.g., using BF₃-methanol). n-Undecane remains unchanged during this

process.

GC Analysis: Inject the final sample, containing FAMEs and the n-undecane IS, into the GC.

Quantification: Calculate the Response Factor (RF) for each analyte using the calibration

standards. The concentration of the analyte in the unknown sample is then determined by

comparing the peak area ratio of the analyte to the IS.
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Workflow: n-Undecane as GC Internal Standard

Sample (e.g., Biological Tissue)

Spike Sample with
Known Volume of n-Undecane IS

Prepare n-Undecane
Stock Solution (1 mg/mL in Hexane)

Lipid Extraction
(e.g., Folch Method)

Transesterification to FAMEs
(e.g., BF3-Methanol)

GC-FID/MS Analysis

Data Processing:
Calculate Peak Area Ratios

(Analyte / IS)

Quantify Analytes using
Calibration Curve

Click to download full resolution via product page

Caption: Logical workflow for quantitative analysis using n-undecane as an internal standard.
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Role in Organic Synthesis and Chemical Manufacturing
Beyond its analytical use, n-undecane serves as a versatile compound in synthesis:

Non-Polar Solvent: Its high boiling point and low reactivity make it a suitable solvent for

reactions involving non-polar reagents.

Distillation Chaser: In distillation, it can be used to ensure the complete transfer of a higher-

boiling product from the reaction flask to the receiving flask.

Chemical Precursor: n-Undecane is a raw material in the specialty chemical industry, used

in the production of chlorinated paraffin (used as plasticizers and flame retardants) and

eleven-carbon dibasic acid, a component in high-performance polymers.[4]

Biological Significance: A Pheromonal Language
In the field of chemical ecology, n-undecane is recognized as a semiochemical—a molecule

that mediates interactions between organisms. It functions as a pheromone for various insects:

Alarm Pheromone: For many ant species, n-undecane is a key component of their alarm

pheromone, released from glands to signal danger and elicit defensive or aggressive

behavior in colony members.[6][13]

Sex Attractant: It also acts as a mild sex attractant for certain species of moths and

cockroaches.[6]

This biological activity underscores the importance of considering the environmental and

ecological context of hydrocarbons, which are often viewed solely through an industrial lens.

Safety, Handling, and Disposal
As with any chemical, adherence to strict safety protocols is mandatory when working with n-

undecane.

Hazard Identification:

GHS Classification: Labeled as a combustible liquid and may be fatal if swallowed and

enters airways (aspiration hazard).[9][14][15] Repeated exposure may cause skin dryness or
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cracking.[9][11]

Recommended Practices:

Handling: Use only in well-ventilated areas or under a chemical fume hood.[15][16] Keep

away from heat, sparks, open flames, and other ignition sources.[14][16] Ground/bond

containers and receiving equipment to prevent static discharge.[16] Wear appropriate

personal protective equipment (PPE), including safety glasses, chemical-resistant gloves,

and a lab coat.[11][15]

Storage: Store in a cool, dry, and well-ventilated place in tightly sealed containers.[14][15]

Keep away from oxidizing agents.

First Aid:

Ingestion: IF SWALLOWED, immediately call a POISON CENTER or doctor. Do NOT

induce vomiting due to the severe aspiration hazard.[9][14]

Inhalation: Move the person to fresh air. If symptoms persist, seek medical attention.[14]

Skin Contact: Remove contaminated clothing and wash the skin with soap and water.[16]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.[16]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, state, and federal regulations.[14] Do not allow it to enter drains or

water courses.[16]

Conclusion
n-Undecane is a fundamentally important hydrocarbon for the scientific community. Its value is

derived from its well-defined and predictable physicochemical properties—a straight carbon

chain, chemical inertness, and distinct boiling point. These characteristics establish it as a

reliable internal standard for enhancing the accuracy and precision of gas chromatography, a

versatile solvent and precursor in organic synthesis, and a fascinating signaling molecule in

chemical ecology. For researchers, scientists, and drug development professionals, a
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comprehensive understanding of n-undecane's structure, properties, and safe handling

protocols is essential for leveraging its full potential in a controlled, effective, and safe

laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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